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Compound of Interest

Compound Name: Galactonolactone
CAS No.: 2426-46-2
Cat. No.: B1212098
Get Quote
& J

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with galactonolactone. This resource provides comprehensive
troubleshooting guides and frequently asked questions (FAQSs) to address challenges related to
galactonolactone degradation during sample preparation and analysis.

Frequently Asked Questions (FAQSs)
Q1: What is galactonolactone and why is it prone to degradation?

Galactonolactone is a cyclic ester (lactone) of galactonic acid. Like other lactones, it is
susceptible to hydrolysis, a chemical reaction where the ring structure is opened by reaction
with water to form the corresponding hydroxy acid (in this case, galactonic acid).[1] This
equilibrium is significantly influenced by pH and temperature.[1]

Q2: What is the primary degradation pathway for galactonolactone?
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The primary degradation pathway for galactonolactone is pH-dependent hydrolysis. In neutral
to alkaline conditions, the lactone ring is readily opened to form galactonate. Conversely, acidic
conditions favor the closed-ring lactone form.[1] Elevated temperatures can accelerate this

hydrolysis at any pH.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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